N-Carbobenzoxy-1,10-diaminodecane Hydrochloride: A Technical Guide to Aliphatic Linkerology
N-Carbobenzoxy-1,10-diaminodecane Hydrochloride: A Technical Guide to Aliphatic Linkerology
Introduction
In the rapidly evolving fields of Targeted Protein Degradation (TPD) and lipid nanoparticle (LNP) formulation, the architectural precision of bifunctional linkers dictates the success of the final therapeutic molecule. n-Carbobenzoxy-1,10-diaminodecane hydrochloride (CAS: 1051420-13-3) is a premium monoprotected diaminoalkane that serves as a critical building block in advanced bioconjugation. By providing a highly flexible, hydrophobic 10-carbon spacer with orthogonally protected amine termini, this compound bridges the gap between synthetic feasibility and biological efficacy.
This whitepaper provides an in-depth technical analysis of its physicochemical properties, mechanistic rationale in PROTAC (Proteolysis Targeting Chimera) design, and field-proven experimental workflows for its application.
Physicochemical Profiling
Understanding the physical and chemical parameters of n-Carbobenzoxy-1,10-diaminodecane hydrochloride is essential for optimizing reaction conditions, particularly regarding solubility and stoichiometric calculations. The hydrochloride salt form significantly enhances the stability of the free amine, preventing spontaneous atmospheric oxidation or unwanted polymerization during storage [1].
Table 1: Quantitative Physicochemical Data
| Property | Specification / Value |
| Chemical Name | Benzyl N-(10-Aminodecyl)carbamate Hydrochloride |
| CAS Registry Number | 1051420-13-3 |
| Molecular Formula | C18H30N2O2 · HCl |
| Molecular Weight | 342.91 g/mol |
| Appearance | White to almost white powder to crystal |
| Melting Point | 175.0 °C to 179.0 °C |
| Purity (HPLC) | > 98.0% |
| Solubility | Soluble in Methanol, DMF, and DMSO; sparingly soluble in non-polar organics |
Mechanistic Rationale in Bioconjugation and PROTACs
The selection of n-Carbobenzoxy-1,10-diaminodecane hydrochloride is rarely arbitrary; it is driven by strict structural and thermodynamic requirements [2].
The Causality of the C10 Aliphatic Chain: In PROTAC design, the linker must facilitate the formation of a stable ternary complex (Target Protein–PROTAC–E3 Ligase). A 10-carbon (decane) aliphatic chain provides a "Goldilocks" spatial geometry. It spans approximately 12–15 Ångströms, which is sufficiently long to prevent steric clashes between the target protein and the E3 ligase, yet short enough to minimize the entropic penalty paid when the molecule folds into its active conformation. Furthermore, the purely aliphatic nature of the decane core increases the lipophilicity of the molecule, which can enhance cell membrane permeability compared to highly polar PEG-based linkers.
The Logic of Orthogonal Protection (Cbz): The carboxybenzyl (Cbz) group protects one terminus of the diamine. This allows for orthogonal synthesis—the selective reaction of the free amine without cross-linking or polymerizing the linker. The Cbz group is highly stable to basic conditions (unlike Fmoc) and mild acids (unlike Boc). It requires catalytic hydrogenolysis (e.g., Pd/C and H2) or strong hydrobromic acid for removal. This unique stability profile allows chemists to perform rigorous amide couplings on the free amine without prematurely unmasking the second reactive site.
Visualizing the Synthetic Logic
The following diagrams illustrate the chemical logic and workflow of utilizing this linker in a standard PROTAC assembly pipeline.
Diagram 1: Stepwise assembly of a PROTAC molecule utilizing the C10 aliphatic linker.
Diagram 2: Orthogonal protection logic ensuring site-specific bioconjugation.
Standardized Experimental Methodologies
To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each step incorporates specific analytical checkpoints to verify success before proceeding.
Protocol 1: Amide Coupling of the Free Amine (Warhead Attachment)
This protocol details the attachment of a carboxylic acid-bearing ligand to the free amine of the linker.
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Rationale: HATU is selected as the coupling reagent because it generates a highly reactive 7-aza-OBt active ester, which is superior for hindered substrates and prevents epimerization. DIPEA (Diisopropylethylamine) is used as a non-nucleophilic base to neutralize the HCl salt of the diamine, freeing the amine for nucleophilic attack without reacting with the active ester.
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Procedure:
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Dissolve 1.0 equivalent (eq) of the carboxylic acid ligand in anhydrous DMF (0.1 M concentration).
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Add 1.2 eq of HATU and stir at room temperature for 10 minutes to pre-activate the acid.
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Add 1.1 eq of n-Carbobenzoxy-1,10-diaminodecane hydrochloride to the mixture.
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Dropwise, add 3.0 eq of DIPEA. The excess base ensures complete neutralization of the HCl salt and drives the coupling.
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Stir the reaction under an inert nitrogen atmosphere for 2–4 hours at room temperature.
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Self-Validation (Checkpoint): Monitor via LC-MS. The reaction is complete when the mass of the starting acid disappears. Additionally, perform a Ninhydrin stain on a TLC plate; the disappearance of the primary amine (which stains purple) confirms successful amide bond formation.
Protocol 2: Orthogonal Deprotection via Catalytic Hydrogenolysis
Once the first ligand is attached, the Cbz group must be removed to expose the second amine for subsequent coupling.
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Rationale: Catalytic hydrogenolysis using Palladium on Carbon (Pd/C) is highly specific to benzyl-based protecting groups. It cleanly cleaves the C-O bond, releasing toluene and carbon dioxide gas, leaving the pure free amine. This avoids harsh acidic conditions that could degrade sensitive functional groups on the newly attached warhead.
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Procedure:
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Dissolve the Cbz-protected intermediate in MS-grade Methanol (or Ethyl Acetate if solubility is an issue).
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Carefully add 10% w/w of Palladium on Carbon (10% Pd/C). Caution: Pd/C is pyrophoric; add under a blanket of argon.
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Evacuate the reaction flask and backfill with Hydrogen gas (H2) via a balloon. Repeat this purge cycle three times.
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Stir vigorously at room temperature for 4–12 hours.
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Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with excess methanol.
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Concentrate the filtrate under reduced pressure.
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Self-Validation (Checkpoint): The cessation of CO2 evolution is a physical indicator of completion. Analytically, a positive Ninhydrin test (appearance of a deep purple spot on TLC) and LC-MS confirmation of the mass shift (-134 Da corresponding to the loss of the Cbz group) validate the unmasking of the amine.
Safety, Handling, and Storage
According to established safety data [3], n-Carbobenzoxy-1,10-diaminodecane hydrochloride is classified as a skin and eye irritant.
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Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).
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Handling: Must be handled in a well-ventilated fume hood. Wear standard laboratory PPE, including nitrile gloves and safety goggles.
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Storage: Store in a cool, dry environment, ideally desiccated at 2–8 °C, to prevent moisture-induced degradation or clumping of the crystalline powder.
References
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National Center for Biotechnology Information. "PubChem Compound Summary for CID 131865263, Benzyl N-(10-Aminodecyl)carbamate Hydrochloride." PubChem. Available at:[Link]
